Cas no 1346691-20-0 (3-Chloro-5-(2-methylbutoxy)pyridazine)

3-Chloro-5-(2-methylbutoxy)pyridazine is a pyridazine derivative characterized by its chloro and 2-methylbutoxy functional groups, which enhance its reactivity and solubility in organic solvents. This compound is primarily utilized as an intermediate in pharmaceutical and agrochemical synthesis, where its structural features enable selective modifications for targeted applications. The presence of the chloro group offers a reactive site for nucleophilic substitution, while the 2-methylbutoxy chain contributes to improved lipophilicity, facilitating interactions with nonpolar matrices. Its well-defined chemical properties make it suitable for use in controlled reactions, ensuring consistent performance in complex synthetic pathways. Proper handling and storage under inert conditions are recommended to maintain stability.

3-Chloro-5-(2-methylbutoxy)pyridazine structure

1346691-20-0 structure

Product Name:3-Chloro-5-(2-methylbutoxy)pyridazine

CAS No:1346691-20-0

MF:C₉H₁₃ClN₂O

MW:200.665321111679

CID:1033683

PubChem ID:71303476

Update Time:2025-06-08

3-Chloro-5-(2-methylbutoxy)pyridazine Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-5-(2-methylbutoxy)pyridazine
- DTXSID60744953
- 1346691-20-0
- Inchi： 1S/C9H13ClN2O/c1-3-7(2)6-13-8-4-9(10)12-11-5-8/h4-5,7H,3,6H2,1-2H3
- InChI Key： YUJOZLJARYBMRM-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CN=N1)OCC(C)CC

Computed Properties

Exact Mass: 200.0716407g/mol
Monoisotopic Mass: 200.0716407g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 146
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 35Å²

3-Chloro-5-(2-methylbutoxy)pyridazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM164244-1g	3-chloro-5-(2-methylbutoxy)pyridazine	1346691-20-0	95%	1g	$519	2021-08-05
Alichem	A029190038-1g	3-Chloro-5-(2-methylbutoxy)pyridazine	1346691-20-0	95%	1g	470.40 USD	2021-05-31
Chemenu	CM164244-1g	3-chloro-5-(2-methylbutoxy)pyridazine	1346691-20-0	95%	1g	$444	2023-03-07